N-ethyl-1-[7-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide

• IUPAC Name: N-ethyl-1-[7-(2-methylphenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C21H24N4O2S/c1-3-22-19(26)14-8-6-10-25(11-14)21-23-17-16(12-28-18(17)20(27)24-21)15-9-5-4-7-13(15)2/h4-5,7,9,12,14H,3,6,8,10-11H2,1-2H3,(H,22,26)(H,23,24,27)
• InChI Key: KOEBMEBTYSFZSV-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCCN(C1)C2=NC3=C(C(=O)N2)SC=C3C4=CC=CC=C4C
• Molecular Formula: C21H24N4O2S
• Molecular Weight: 396.5 g/mol
• CAS No.: 1243088-47-2

Description

N-ethyl-1-[7-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide is a useful research compound. Its molecular formula is C21H24N4O2S and its molecular weight is 396.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

The chemical synthesis and characterization of related thieno[3,2-d]pyrimidin derivatives have been extensively studied. Researchers have developed novel synthetic routes and methodologies to produce these compounds, including N-ethyl-1-[7-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide, highlighting their structural diversity and potential for further chemical modifications. These studies provide foundational knowledge for understanding the chemical properties and reactivity of such compounds, essential for their application in drug development and other areas of chemical research (Kambappa et al., 2017).

Biological Activities

The biological activities of thieno[3,2-d]pyrimidin derivatives have been a significant area of investigation. These compounds exhibit a range of biological effects, including anti-angiogenic and DNA cleavage activities, which are crucial for anticancer research. The presence of specific functional groups and structural modifications can significantly impact their biological potency and selectivity, making them valuable candidates for developing new therapeutic agents. Research in this area aims to explore the mechanisms underlying these activities and their potential implications for treating various diseases (Kambappa et al., 2017).

Antimicrobial and Anticancer Applications

Several studies have focused on the antimicrobial and anticancer applications of thieno[3,2-d]pyrimidin derivatives. These compounds have been evaluated for their ability to inhibit the growth of various bacterial strains and cancer cell lines, demonstrating their potential as leads for the development of new antimicrobial and anticancer agents. The research aims to optimize their pharmacological profiles and understand the structure-activity relationships that govern their efficacy and safety (Kostenko et al., 2008).

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.